(E)-1-(2-chlorophenyl)-2-[(2-fluorophenyl)methylidene]hydrazine
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Description
Scientific Research Applications
Synthesis and Cytotoxic Effects
The compound "(E)-1-(2-chlorophenyl)-2-[(2-fluorophenyl)methylidene]hydrazine" and its derivatives have been explored in various scientific research areas, particularly in the synthesis of novel compounds with potential cytotoxic effects against tumor cell lines. For instance, a study by Flefel et al. (2015) focused on the synthesis of novel 1,2-Dihydropyridin-3-carbonitrile and Nicotinonitrile derivatives, where compounds similar to the one showed significant inhibitory effects towards three tumor cell lines, surpassing the efficacy of the reference drug, doxorubicin, without being cytotoxic to normal cells (Flefel et al., 2015).
Synthesis of Chalcones and Pyrazolines
Another research direction involves the synthesis of chalcones, acetylpyrazolines, and aminopyrimidines, where compounds similar to "this compound" serve as intermediates. A study by Kapadia et al. (2007) demonstrated the synthesis of chloro and fluoro-substituted chalcones, leading to further cyclization with hydrazine hydrate, showcasing the versatility of such compounds in chemical synthesis (Kapadia et al., 2007).
Environmental and Biological Monitoring
In addition to synthetic applications, derivatives of "this compound" have been investigated for environmental and biological monitoring. For example, a study by Tahernejad-Javazmi et al. (2018) utilized similar compounds in developing sensors for detecting hydrazine and 4-chlorophenol in water, highlighting their importance in monitoring water pollutants (Tahernejad-Javazmi et al., 2018).
Theoretical Studies and Molecular Docking
Theoretical and computational studies also play a crucial role in understanding the structural and reactivity properties of such compounds. A research by Mary et al. (2021) utilized theoretical approaches to investigate the vibration, interaction, and biological activities of pharmaceutically active hydrazine derivatives, offering insights into their stability, reactivity, and potential antitumor activities (Mary et al., 2021).
Properties
IUPAC Name |
2-chloro-N-[(E)-(2-fluorophenyl)methylideneamino]aniline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClFN2/c14-11-6-2-4-8-13(11)17-16-9-10-5-1-3-7-12(10)15/h1-9,17H/b16-9+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUMZZOFSGKQHPZ-CXUHLZMHSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=NNC2=CC=CC=C2Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=N/NC2=CC=CC=C2Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClFN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.